Cas no 119838-38-9 ((2S)-2-(1,1-Dimethylethyl)-3-methyl-4-oxo-1-imidazolidinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: (2S)-2-(1,1-Dimethylethyl)-3-methyl-4-oxo-1-imidazolidinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 119838-38-9
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD00075101
• CID: 132301
• PubChem ID: 24860488
• Update Time: 2025-07-09

(2S)-2-(1,1-Dimethylethyl)-3-methyl-4-oxo-1-imidazolidinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• (S)-1-tert-Butoxycarbonyl-2-tert-butyl-3-methyl-1,3-imidazolidin-4-one
• (2S)-2-(1,1-Dimethylethyl)-3-methyl-4-oxo-1-imidazolidinecarboxylic Acid 1,1-Dimethylethyl Ester
• (S)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone
• 1-Imidazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester, (2S)-
• 1-Imidazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester,...
• tert-butyl (2S)-2-tert-butyl-3-methyl-4-oxoimidazolidine-1-carboxylate
• S-BOC-BMI
• (S)-1-BOC-2-TERT-BUTYL-3-METHYL- &
• (S)-1-Boc-2-tert-butyl-3-MethyliMidazolidin-4-one
• (S)-(-)-1-(tert-butoxycarbonyl)-2-T-butyl-3-me-4-
• (S)-(-)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE
• (S)-(-)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE 99+%
• (S)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone≥ 95% (NMR)
• (S)-(-)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone, 99% (99% ee/GLC)
• (S)-(-)-1-(TERT-BUTOXYCARBONYL)-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE
• HJJLVATZPPJBNG-JTQLQIEISA-N
• 3429AA
• 1-Imidazolidinecarboxylic acid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-2-tert-butyl-3-methyl-4-oxidanylidene-imidazolidine-1-carboxylate
• DTXSID10350801
• (S)-tert-butyl-2-tert-butyl-3-methyl-4-oxoimidazolidine-1-carboxylate
• MFCD00075101
• I11559
• 119838-38-9
• SCHEMBL1704410
• A804371
• CS-M2191
• DS-14758
• J-004208
• AKOS015850696
• AKOS015915406
• 1-Imidazolidinecarboxylicacid,2-(1,1-dimethylethyl)-3-methyl-4-oxo-,1,1-dimethylethyl ester,(2S)-
• AMY5256
• (2S)-2-tert-butyl-3-methyl-4-oxo-1-imidazolidinecarboxylic acid tert-butyl ester
• (s)-1-boc-2-t-butyl-3-methyl-4-imidazolidinone
• (S)-tert-Butyl2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• (S)-(-)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone, 99%

• MDL： MFCD00075101
• Inchi： 1S/C13H24N2O3/c1-12(2,3)10-14(7)9(16)8-15(10)11(17)18-13(4,5)6/h10H,8H2,1-7H3/t10-/m0/s1
• InChI Key： HJJLVATZPPJBNG-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CC(N(C)[C@@H]1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 256.17900
• Monoisotopic Mass: 256.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: powder
• Density: 1.064
• Melting Point: 67-69 °C (lit.)
• Boiling Point: 355.3°C at 760 mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.483
• PSA: 49.85000
• LogP: 1.94350
• Optical Activity: [α]25/D −14°, c = 1 in methylene chloride
• Solubility: Not determined

(2S)-2-(1,1-Dimethylethyl)-3-methyl-4-oxo-1-imidazolidinecarboxylic Acid 1,1-Dimethylethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• Storage Condition：Sealed in dry,2-8°C